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Cat. No.: B1322756
Get Quote
. J

This technical guide provides a comprehensive overview of 4-Chloro-N-
isopropylpicolinamide, a picolinamide derivative of interest to researchers and professionals
in drug discovery and development. This document delves into its fundamental chemical
properties, outlines a probable synthetic route, and discusses its potential applications and
mechanisms of action, grounded in established chemical principles and data from analogous
compounds.

Introduction and Chemical Identity

4-Chloro-N-isopropylpicolinamide, identified by the CAS Number 604813-08-3, is a
substituted pyridine carboxamide.[1][2][3] Picolinamides, as a class, are prevalent scaffolds in
medicinal chemistry, forming the core of numerous biologically active compounds. The
presence of a chlorine atom on the pyridine ring and an isopropyl amide group are key
structural features that are anticipated to modulate its physicochemical properties and
biological activity. While extensive research on this specific analogue is not widely published,
its structural similarity to other well-studied picolinamides, such as 4-Chloro-N-
methylpicolinamide, suggests its potential as a valuable intermediate in the synthesis of novel
therapeutic agents, particularly in the realm of kinase inhibitors.[4]
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Chloro-N-
isopropylpicolinamide is fundamental for its application in synthetic chemistry and drug
design. These properties influence its solubility, reactivity, and pharmacokinetic profile.

Property Value Source
Molecular Formula CoH11CIN20 [1]
Molecular Weight 198.65 g/mol [1][2][3]
CAS Number 604813-08-3 [1][21[3]
Boiling Point (Predicted) 331.6£27.0 °C at 760 mmHg [3]
Density (Predicted) 1.180+0.06 g/cm3 [3]
Flash Point (Predicted) 154.4 °C [3]

pKa (Predicted) 13.11+0.46
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Synthesis and Purification

While a specific, validated protocol for the synthesis of 4-Chloro-N-isopropylpicolinamide is
not readily available in peer-reviewed literature, a plausible and efficient synthetic route can be
extrapolated from established methods for analogous N-substituted picolinamides. The
following proposed synthesis is based on the well-documented amidation of a picolinic acid
derivative.

Proposed Synthetic Workflow:
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Step 1: Acid Chloride Formation

[ Thionyl Chioride (SOCIz) or Oxalyl Chioride )

4-Chloropicolinoyl Chioride

4-Chloropicolinic Acid

Step 2: Amide Coupling }

Click to download full resolution via product page

Caption: Proposed synthesis of 4-Chloro-N-isopropylpicolinamide.

Experimental Protocol (Hypothetical):

Step 1: Formation of 4-Chloropicolinoyl Chloride

» To a solution of 4-chloropicolinic acid in an inert solvent (e.g., dichloromethane or toluene),
add an excess of a chlorinating agent such as thionyl chloride or oxalyl chloride, along with a
catalytic amount of dimethylformamide (DMF).

e The reaction mixture is stirred at room temperature or gently heated until the evolution of gas
ceases, indicating the completion of the reaction.

e The excess chlorinating agent and solvent are removed under reduced pressure to yield the
crude 4-chloropicolinoyl chloride, which is often used in the next step without further
purification.

Causality: The activation of the carboxylic acid to the more reactive acid chloride is a critical
step to facilitate the subsequent nucleophilic attack by the less nucleophilic isopropylamine.
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Step 2: Amidation with Isopropylamine

The crude 4-chloropicolinoyl chloride is dissolved in a suitable aprotic solvent, such as
dichloromethane or tetrahydrofuran (THF).

The solution is cooled in an ice bath, and a solution of isopropylamine and a non-nucleophilic
base (e.qg., triethylamine or diisopropylethylamine) in the same solvent is added dropwise.
The base is necessary to neutralize the hydrochloric acid generated during the reaction.

The reaction is allowed to warm to room temperature and stirred until completion, which can
be monitored by thin-layer chromatography (TLC).

Causality: The use of a non-nucleophilic base is crucial to prevent its competition with

isopropylamine in reacting with the acid chloride. The dropwise addition at low temperature

helps to control the exothermic nature of the reaction.

Step 3: Work-up and Purification

Upon completion, the reaction mixture is washed sequentially with a dilute aqueous acid
(e.g., 1M HCI) to remove excess amine and base, followed by a saturated aqueous solution
of sodium bicarbonate to remove any unreacted acid chloride, and finally with brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and
the solvent is evaporated under reduced pressure to yield the crude 4-Chloro-N-
isopropylpicolinamide.

The crude product is then purified by column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure
product.

Self-Validation: The purity of the final compound should be confirmed by analytical techniques

such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance

(NMR) spectroscopy, and Mass Spectrometry (MS) to verify its structure and confirm the

absence of impurities.

Potential Mechanism of Action and Applications
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Given the limited direct research on 4-Chloro-N-isopropylpicolinamide, its potential
mechanism of action and applications are inferred from the activities of structurally related
molecules. The N-methyl analogue, 4-Chloro-N-methylpicolinamide, is a known intermediate in
the synthesis of multi-kinase inhibitors like Sorafenib and Regorafenib.[4] These drugs are
crucial in oncology, targeting pathways involved in tumor cell proliferation and angiogenesis.

Hypothetical Signaling Pathway Inhibition:
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Caption: Hypothetical inhibition of the RAF/MEK/ERK pathway.
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It is plausible that 4-Chloro-N-isopropylpicolinamide could serve as a key building block for
the synthesis of novel kinase inhibitors. The isopropyl group, being larger and more lipophilic
than a methyl group, could influence the binding affinity and selectivity of the final compound
for the kinase's active site. This modification could potentially lead to derivatives with improved
potency, altered kinase selectivity profiles, or enhanced pharmacokinetic properties.

Conclusion

4-Chloro-N-isopropylpicolinamide is a chemical entity with significant potential as a versatile
intermediate in medicinal chemistry. With a molecular weight of 198.65 g/mol , its synthesis can
be reliably achieved through standard amidation procedures. While direct biological data is
scarce, its structural analogy to precursors of potent kinase inhibitors suggests a promising role
in the development of next-generation targeted therapies. Further investigation into the
synthesis of derivatives and their subsequent biological evaluation is warranted to fully
elucidate the potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 4-Chloro-N-
isopropylpicolinamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322756/docs#an-in-depth-technical-guide-to-4-
chloro-n-isopropylpicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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